Cas no 2225-40-3 (1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide)

• Product Name: 1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide
• CAS No: 2225-40-3
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 269970
• PubChem ID: 16684
• Update Time: 2025-04-19

1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide
• 3-methyl-2,2-dioxo-1H-2λ⁶,1,3-benzothiadiazin-4-one
• 3-Methyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide
• DTXSID50944905
• 1H-2,1,3-Benzothiadiazin-4(3H)-one, 3-methyl-2,2-dioxide
• SCHEMBL11807174
• 3-Methyl-2lambda~6~,1,3-benzothiadiazine-2,2,4(1H,3H)-trione
• 1H-2,1,3-Benzothiadiazin-4(3H)-one, 3-methyl-, 2,2-dioxide
• 3-Methyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide #
• 2225-40-3
• UYQCNKJNSGSECZ-UHFFFAOYSA-N

• Inchi： 1S/C8H8N2O3S/c1-10-8(11)6-4-2-3-5-7(6)9-14(10,12)13/h2-5,9H,1H3
• InChI Key： UYQCNKJNSGSECZ-UHFFFAOYSA-N
• SMILES： S1(NC2C=CC=CC=2C(N1C)=O)(=O)=O

Computed Properties

• Exact Mass: 212.02564
• Monoisotopic Mass: 212.025563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.9

Experimental Properties

• Density: 1.449
• Boiling Point: 388°C at 760 mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.605
• PSA: 66.48